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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and decomposition of

dimethyl nitromalonate under various conditions. Due to the limited availability of direct

experimental data for dimethyl nitromalonate, this guide synthesizes information from studies

on analogous compounds, including dialkyl malonates, aliphatic nitro compounds, and other

organic esters. The content herein is intended to serve as a foundational resource for

researchers and professionals involved in the handling, formulation, and analysis of this

compound, providing both established principles and directions for further investigation.

Physicochemical Properties of Dimethyl
Nitromalonate
A foundational understanding of the stability of dimethyl nitromalonate begins with its physical

and chemical properties. These characteristics influence its reactivity and degradation

pathways.
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Property Value

Molecular Formula C₅H₇NO₆

Molecular Weight 177.11 g/mol

Appearance Presumed to be a liquid at room temperature

Boiling Point 100 °C at 1 mmHg

Density 1.312 g/mL at 25 °C

Refractive Index 1.432 at 20 °C

Synthesis of Dimethyl Nitromalonate
The most common laboratory synthesis of dimethyl nitromalonate involves the nitration of

dimethyl malonate. An early method was described by Arndt and Rose in 1935, which was later

optimized to improve yields.

Experimental Protocol: Synthesis via Nitration[1]
Materials:

Dimethyl malonate

Fuming nitric acid

Ice

Water

Toluene

5% Urea solution

10% Sodium carbonate solution

Hydrochloric acid
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Procedure:

Cool dimethyl malonate in a reaction vessel equipped with a stirrer and a dropping funnel.

Slowly add fuming nitric acid to the cooled dimethyl malonate while maintaining the

temperature between 15 and 30 °C. The addition is typically carried out over a period of

about one hour.

After the addition is complete, continue stirring the reaction mixture at the same temperature

for approximately three to four hours.

Quench the reaction by pouring the mixture into ice water.

Extract the aqueous mixture with toluene.

Wash the combined organic extracts with water and then with a 5% aqueous urea solution

until a negative starch-iodide test is obtained, indicating the removal of nitrogen oxides.

Extract the washed organic solution with a 10% sodium carbonate solution to isolate the

sodium salt of dimethyl nitromalonate.

Combine the aqueous extracts, wash with toluene, and then acidify to a pH of 4 with

hydrochloric acid and ice.

Extract the liberated dimethyl nitromalonate with toluene.

Wash the final organic extract with water and a 5% urea solution, then dry over a suitable

drying agent.

Remove the solvent under reduced pressure and distill the residue to obtain pure dimethyl
nitromalonate.

Logical Workflow for Synthesis:
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Fig. 1: Synthetic Workflow for Dimethyl Nitromalonate.

Stability and Decomposition Pathways
The stability of dimethyl nitromalonate is influenced by thermal stress, pH, and light.

Understanding its decomposition under these conditions is critical for its storage, handling, and

application.

Thermal Stability and Decomposition
While specific quantitative thermal analysis data for dimethyl nitromalonate is not readily

available, studies on analogous aliphatic nitro compounds provide insight into its likely thermal

behavior. The primary decomposition pathways for such compounds are C-NO₂ bond

homolysis and nitro-nitrite isomerization[1].

Proposed Thermal Decomposition Pathway:

At elevated temperatures, dimethyl nitromalonate is expected to undergo initial cleavage of

the C-NO₂ bond to form a radical intermediate and nitrogen dioxide. The resulting radical can

then undergo further reactions, such as dimerization or fragmentation.

Experimental Protocol: Thermal Analysis using DSC-TGA

A combination of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis

(TGA) is the standard method for evaluating thermal stability.

Instrumentation:

Simultaneous Thermal Analyzer (STA) capable of performing DSC and TGA.
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Inert gas supply (e.g., nitrogen or argon).

Sample pans (e.g., aluminum or alumina).

Procedure:

Accurately weigh a small sample (typically 1-5 mg) of dimethyl nitromalonate into a TGA

pan.

Place the sample in the STA furnace.

Purge the furnace with an inert gas at a constant flow rate (e.g., 50 mL/min) to prevent

oxidative decomposition.

Heat the sample from ambient temperature to a final temperature (e.g., 500 °C) at a constant

heating rate (e.g., 10 °C/min).

Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

Analyze the resulting TGA curve to determine the onset of decomposition and the

percentage of mass loss at different stages.

Analyze the DSC curve to identify endothermic (e.g., melting) and exothermic (e.g.,

decomposition) events.

Data Presentation: Expected Thermal Decomposition Data

Parameter Expected Observation

TGA Onset Temperature
The temperature at which significant mass loss

begins, indicating the start of decomposition.

TGA Mass Loss (%)

The percentage of the initial mass lost during

decomposition, corresponding to the volatile

decomposition products.

DSC Decomposition Peak
An exothermic peak indicating the energy

released during the decomposition process.
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Logical Workflow for Thermal Decomposition Analysis:

Thermal Decomposition Analysis Workflow
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- Endotherms
- Exotherms

Interpret Data to Determine
Thermal Stability Profile

End: Thermal Stability
and Decomposition Data

Click to download full resolution via product page

Fig. 2: Workflow for Thermal Stability Analysis.

Acid-Catalyzed Hydrolysis
Under acidic conditions, ester hydrolysis is a reversible reaction that yields a carboxylic acid

and an alcohol. For dimethyl nitromalonate, this would result in nitromalonic acid and

methanol. The presence of the electron-withdrawing nitro group may influence the rate of

hydrolysis.

Proposed Acid-Catalyzed Hydrolysis Pathway:

The reaction is expected to proceed via the standard mechanism for acid-catalyzed ester

hydrolysis, involving protonation of the carbonyl oxygen, nucleophilic attack by water, and

subsequent elimination of methanol.

Experimental Protocol: Monitoring Acid Hydrolysis by NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for monitoring the

progress of hydrolysis in real-time.

Materials:
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Dimethyl nitromalonate

Deuterated water (D₂O)

Deuterated acid (e.g., DCl in D₂O)

NMR tubes

Procedure:

Prepare a solution of dimethyl nitromalonate in an NMR tube with D₂O and a catalytic

amount of a deuterated acid.

Acquire an initial ¹H NMR spectrum to identify the chemical shifts of the starting material.

Maintain the sample at a constant temperature and acquire subsequent ¹H NMR spectra at

regular time intervals.

Monitor the decrease in the intensity of the signals corresponding to the methyl ester protons

of dimethyl nitromalonate and the appearance of new signals corresponding to methanol

and potentially the methine proton of nitromalonic acid.

Integrate the relevant peaks in each spectrum to determine the relative concentrations of the

reactant and products over time.

Use the concentration data to calculate the rate constant for the hydrolysis reaction.

Data Presentation: Expected Kinetic Data from Acid Hydrolysis
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Parameter Description

Reactant Dimethyl nitromalonate

Products Nitromalonic acid, Methanol

Rate Law (Proposed) Rate = k[Dimethyl Nitromalonate][H⁺]

Half-life (t₁/₂)
The time required for the concentration of

dimethyl nitromalonate to halve.

Rate Constant (k) The proportionality constant in the rate law.

Base-Catalyzed Decomposition
Base-catalyzed hydrolysis of esters, known as saponification, is an irreversible process that

yields a carboxylate salt and an alcohol. For dimethyl nitromalonate, this would initially form

the salt of nitromalonic acid and methanol. However, α-nitro esters are also susceptible to other

base-catalyzed reactions.

Proposed Base-Catalyzed Decomposition Pathway:

In the presence of a base, the acidic α-proton of dimethyl nitromalonate can be abstracted,

forming a resonance-stabilized carbanion. This can be followed by hydrolysis of the ester

groups. Alternatively, other decomposition pathways may be initiated by the formation of this

carbanion.

Experimental Protocol: Analysis of Base-Catalyzed Decomposition by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify the volatile

products of decomposition.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

Appropriate GC column for separating polar compounds.

Procedure:
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Prepare a solution of dimethyl nitromalonate in a suitable solvent and add a base (e.g.,

sodium hydroxide solution).

Allow the reaction to proceed for a defined period at a controlled temperature.

Neutralize the reaction mixture and extract with an organic solvent.

Analyze the organic extract by GC-MS.

Identify the decomposition products by comparing their mass spectra to a library of known

compounds.

Data Presentation: Potential Products of Base-Catalyzed Decomposition

Condition Potential Products

Mild Base Nitromalonate salt, Methanol

Strong Base/Heat
Products of decarboxylation, fragmentation, and

other secondary reactions.

Signaling Pathway for Base-Catalyzed Hydrolysis:

Base-Catalyzed Hydrolysis Pathway

Start: Dimethyl
Nitromalonate

Nucleophilic Attack
by OH⁻ on Carbonyl

Formation of
Tetrahedral Intermediate

Elimination of
Methoxide (CH₃O⁻)

Formation of
Nitromalonic Acid

Deprotonation by
Base (Irreversible)

End: Nitromalonate Salt
+ Methanol

Click to download full resolution via product page

Fig. 3: Proposed Pathway for Base-Catalyzed Hydrolysis.

Photolytic Decomposition
The photolytic stability of dimethyl nitromalonate is of interest, particularly for applications

where it may be exposed to light. Aliphatic nitro compounds can undergo photochemical
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reactions, often involving the nitro group.

Proposed Photolytic Decomposition Pathway:

Upon absorption of UV radiation, the nitro group can be excited, leading to C-N bond cleavage

to form radicals, similar to the thermal decomposition pathway. Alternatively, photoreduction of

the nitro group or other rearrangements may occur.

Experimental Protocol: Photostability Study

Instrumentation:

Photostability chamber with a controlled light source (e.g., xenon lamp with filters to simulate

sunlight).

HPLC with a UV detector or GC-MS for analysis.

Procedure:

Prepare a solution of dimethyl nitromalonate in a photochemically inert solvent.

Expose the solution to a controlled light source in the photostability chamber for a defined

period.

Take aliquots of the solution at regular time intervals.

Analyze the aliquots by a suitable chromatographic method (e.g., HPLC-UV or GC-MS) to

quantify the remaining dimethyl nitromalonate and identify any degradation products.

Compare the results to a control sample kept in the dark to distinguish between photolytic

and thermal degradation.

Data Presentation: Expected Photolytic Decomposition Data
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Parameter Expected Observation

Wavelength Sensitivity
The range of light wavelengths that induce

decomposition.

Quantum Yield
A measure of the efficiency of the

photochemical process.

Photodegradation Rate
The rate at which dimethyl nitromalonate

decomposes upon exposure to light.

Major Photoproducts
The primary chemical species formed during

photolysis.

Conclusion
This technical guide has provided a comprehensive overview of the stability and decomposition

of dimethyl nitromalonate based on established chemical principles and data from analogous

compounds. While direct quantitative data for this specific molecule is limited, the proposed

decomposition pathways and experimental protocols offer a solid foundation for researchers

and professionals. The key takeaways are that dimethyl nitromalonate is likely susceptible to

thermal decomposition via C-NO₂ bond cleavage, can undergo both acid- and base-catalyzed

hydrolysis with differing mechanisms and reversibility, and may be sensitive to photolytic

degradation. Further experimental work is necessary to quantify the kinetics and fully elucidate

the decomposition products under each of these conditions. The methodologies outlined in this

guide provide a clear roadmap for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-nitromalonate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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